Cas no 338410-06-3 (1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole)

• Product Name: 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole
• CAS No: 338410-06-3
• MDL: MFCD00664515
• CID: 4647161
• Update Time: 2025-10-15

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-3-(2-NITROVINYL)-1H-INDOLE
• 1H-Indole, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-(2-nitroethenyl)-
• 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole

• MDL： MFCD00664515

Additional information on 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole

Professional Introduction to Compound with CAS No. 338410-06-3 and Product Name: 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole

The compound with the CAS number 338410-06-3 and the product name 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, including the presence of chloro, trifluoromethyl, pyridinyl, and nitrovinyl substituents, contribute to its unique chemical properties and reactivity, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of structurally diverse compounds. The 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole molecule exemplifies this trend, as it incorporates multiple functional groups that can interact with biological targets in sophisticated ways. The chloro and trifluoromethyl groups are particularly noteworthy, as they are known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the pyridinyl and nitrovinyl moieties introduce additional layers of complexity, which can be exploited to modulate pharmacokinetic profiles and biological activity.

Current research in the field of medicinal chemistry has demonstrated that indole derivatives exhibit a wide range of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole molecule, with its rich structural framework, is expected to contribute to this growing body of knowledge. Its unique combination of substituents may enable it to interact with multiple targets or exhibit dual functionality, which is increasingly valued in modern drug design.

One of the most exciting aspects of this compound is its potential as a scaffold for further derivatization. The presence of reactive sites such as the nitrovinyl group provides opportunities for chemical modification, allowing researchers to fine-tune its properties for specific applications. For instance, reduction of the nitro group could yield an amine derivative, which might be more amenable to further functionalization. Similarly, the chloro group could be replaced with other substituents to explore different biological activities. Such modifications are crucial in the iterative process of drug development, where initial hits are optimized to improve efficacy and safety.

The synthesis of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to construct the desired framework efficiently. Additionally, modern computational methods can aid in predicting reaction outcomes and optimizing synthetic routes. These approaches are essential for achieving scalable production methods, which are critical for transitioning from laboratory research to industrial application.

The pharmacological evaluation of this compound is another area of active investigation. Initial studies have suggested that it may possess interesting biological properties due to its structural features. For example, the trifluoromethyl group is known to enhance lipophilicity and binding affinity, while the pyridinyl ring can interact with aromatic pockets in protein targets. Further experiments are needed to elucidate its mechanism of action and assess its potential therapeutic value. In vitro assays can provide insights into its interactions with specific enzymes or receptors, while animal models can help evaluate its efficacy and toxicity profiles.

Given the increasing importance of personalized medicine, the 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole molecule could play a role in developing targeted therapies. Its ability to modulate multiple pathways or interact with specific biomarkers might make it suitable for treating conditions where traditional drugs have limited efficacy. Moreover, advances in drug delivery systems could enhance its bioavailability and reduce side effects. Nanotechnology-based formulations or prodrugs are examples of innovative approaches that might be explored alongside this compound.

The regulatory landscape also plays a crucial role in determining the future development of this compound. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for any pharmaceutical candidate intended for human use. This involves rigorous testing for safety and efficacy across various populations and conditions. Collaboration between academic researchers and industry professionals is vital for navigating these complex requirements efficiently.

In conclusion,1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-3-(2-nitrovinyl)-1H-indole represents a promising entity in pharmaceutical chemistry with significant potential for further development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved properties compared to existing drugs. As research progresses, it will be crucial to explore its full spectrum of biological activities and optimize its synthetic pathways for practical applications. The continued investigation into this compound underscores the dynamic nature of drug discovery and highlights the importance of interdisciplinary collaboration in advancing medical science.